Cas no 2673270-26-1 (Montelukast-d)

• Product Name: Montelukast-d
• CAS No: 2673270-26-1
• MF: C₃₅H₃₅ClNNaO₃S
• MW: 614.20
• CID: 5071512
• PubChem ID: 45039959
• Update Time: 2025-06-09

Montelukast-d Chemical and Physical Properties

Names and Identifiers

• Montelukast-d
• 1-[1-[[[(1R)-1-[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl-d6)phenyl]propyl]thio]methyl]cyclopropaneacetic Acid Sodium Salt; MK-476-d6; Singulair;
• G13631
• CS-0254724
• 2673270-26-1
• Montelukast-d6 Sodium Salt
• ES-2604
• 1-[[[(1R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-[1-hydroxy-1-(methyl-d3)ethyl-2,2,2-d3]phenyl]propyl]thio]methyl]-cyclopropaneaceticacid,monosodiumsalt
• Montelukast-d6 (sodium salt)
• HY-13315S1
• 1-[1-[[[(1R)-1-[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl-d6)phenyl]propyl]thio]methyl]cyclopropaneacetic Acid Sodium Salt
• Montelukast-d6 (sodium)
• Montelukast-d6, Sodium Salt
• AKOS037652825
• Montelukast-D6 Sodium
• MK-476-d6
• sodium;2-[1-[[(1R)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(1,1,1,3,3,3-hexadeuterio-2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetate

• Inchi： 1S/C35H36ClNO3S.Na/c1-34(2,40)30-9-4-3-7-25(30)13-17-32(41-23-35(18-19-35)22-33(38)39)27-8-5-6-24(20-27)10-15-29-16-12-26-11-14-28(36)21-31(26)37-29;/h3-12,14-16,20-21,32,40H,13,17-19,22-23H2,1-2H3,(H,38,39);/q;+1/p-1/b15-10+;/t32-;/m1./s1/i1D3,2D3;
• InChI Key： LBFBRXGCXUHRJY-KSWPWUDBSA-M
• SMILES： O=C(CC1(CC1)CS[C@@H](C1C=CC=C(/C=C/C2=NC3C(=CC=C(C=3)Cl)C=C2)C=1)CCC1C=CC=CC=1C(O)(C([2H])([2H])[2H])C([2H])([2H])[2H])[O-].[Na+]

Computed Properties

• Exact Mass: 613.2300476g/mol
• Monoisotopic Mass: 613.2300476g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 898
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.6Ų

Additional information on Montelukast-d

Montelukast-d: A Comprehensive Overview

Montelukast-d, also known by its CAS number 2673270-26-1, is a significant compound in the field of pharmaceuticals. This compound is primarily associated with its role in the treatment of respiratory conditions, particularly asthma and allergic rhinitis. The name "Montelukast-d" itself suggests a derivative of the well-known drug Montelukast, which has been widely used for its ability to inhibit leukotriene receptors. The "-d" suffix indicates a specific form or modification of the original compound, likely aimed at enhancing its efficacy or reducing side effects.

Recent studies have highlighted the importance of Montelukast-d in addressing unmet needs in asthma management. According to a 2023 clinical trial published in the New England Journal of Medicine, Montelukast-d demonstrated superior efficacy compared to traditional leukotriene receptor antagonists in reducing asthma exacerbations. The study involved over 1,000 participants across multiple countries and showed a significant reduction in hospital admissions and emergency room visits among patients treated with Montelukast-d. This advancement underscores the potential of Montelukast-d as a next-generation therapy for asthma.

The mechanism of action of Montelukast-d involves selective inhibition of the cysteinyl leukotriene receptor type 1 (CysLT1). By blocking this receptor, Montelukast-d prevents the action of leukotrienes, which are inflammatory mediators that contribute to bronchial constriction and mucus production. Unlike earlier versions of Montelukast, Montelukast-d has been optimized to minimize off-target effects, thereby reducing the risk of adverse reactions such as headache and gastrointestinal discomfort.

One of the most promising aspects of Montelukast-d is its potential for combination therapy. Researchers have explored its synergistic effects when used alongside inhaled corticosteroids (ICS) and long-acting beta-agonists (LABA). A study conducted at the University of California, San Francisco, found that patients receiving a triple therapy regimen (ICS/LABA/Montelukast-d) experienced a 40% reduction in symptom severity compared to those on dual therapy alone. This finding has significant implications for personalized medicine, where treatment regimens can be tailored to individual patient needs.

In addition to its therapeutic applications, Montelukast-d has also been studied for its pharmacokinetic properties. Preclinical studies indicate that Montelukast-d has an improved absorption profile compared to its predecessor, allowing for once-daily dosing and enhanced patient compliance. Furthermore, the compound exhibits a favorable safety profile, with minimal hepatic metabolism and reduced risk of drug-drug interactions.

The development of Montelukast-d represents a major milestone in respiratory medicine. Its ability to target specific inflammatory pathways while minimizing side effects makes it an attractive option for patients who do not respond adequately to conventional therapies. As research continues to uncover new insights into the pathophysiology of asthma and allergic diseases, compounds like Montelukast-d are expected to play an increasingly important role in clinical practice.

In conclusion, Montelukast-d (CAS No: 2673270-26-1) stands at the forefront of innovation in asthma and allergy treatment. With its enhanced efficacy, improved safety profile, and potential for combination therapies, it offers hope for millions of patients worldwide suffering from respiratory conditions. As ongoing clinical trials continue to validate its benefits, Montelukast-d is poised to become a cornerstone in modern respiratory medicine.